Cas no 1268621-73-3 (Quercetin 3’,7-Di-O-Benzyl Ether)

• Product Name: Quercetin 3’,7-Di-O-Benzyl Ether
• CAS No: 1268621-73-3
• MF: C₂₉H₂₂O₇
• MW: 482.480788707733
• CID: 5044035
• Update Time: 2025-06-15

Quercetin 3’,7-Di-O-Benzyl Ether Chemical and Physical Properties

Names and Identifiers

• Quercetin 3’,7-Di-O-Benzyl Ether
• 4H-1-Benzopyran-4-one, 3,5-dihydroxy-2-[4-hydroxy-3-(phenylmethoxy)phenyl]-7-(phenylmethoxy)-

• Inchi： 1S/C29H22O7/c30-22-12-11-20(13-24(22)35-17-19-9-5-2-6-10-19)29-28(33)27(32)26-23(31)14-21(15-25(26)36-29)34-16-18-7-3-1-4-8-18/h1-15,30-31,33H,16-17H2
• InChI Key： NBQZYOYGRGMLNC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C(OCC3=CC=CC=C3)=C2)OC2=CC(OCC3=CC=CC=C3)=CC(O)=C2C(=O)C=1O

Experimental Properties

• Melting Point: >176oC (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)

Quercetin 3’,7-Di-O-Benzyl Ether Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols

Additional information on Quercetin 3’,7-Di-O-Benzyl Ether

Exploring the Potential of Quercetin 3’,7-Di-O-Benzyl Ether (CAS No. 1268621-73-3): A Promising Flavonoid Derivative

In the realm of bioactive compounds, Quercetin 3’,7-Di-O-Benzyl Ether (CAS No. 1268621-73-3) has garnered significant attention for its unique structural modifications and potential applications. As a benzylated derivative of the well-known flavonoid quercetin, this compound combines the inherent benefits of flavonoids with enhanced stability and bioavailability. Researchers are increasingly focusing on its role in antioxidant, anti-inflammatory, and neuroprotective activities, aligning with current trends in natural product research and drug discovery.

The chemical structure of Quercetin 3’,7-Di-O-Benzyl Ether features benzyl groups at the 3’ and 7 positions, which significantly alter its physicochemical properties compared to its parent compound. This modification not only improves its lipophilicity but also enhances its potential for crossing biological barriers, such as the blood-brain barrier (BBB). Such characteristics make it a compelling candidate for studies targeting neurodegenerative diseases, a hot topic in modern pharmacology. Recent searches on platforms like Google Scholar reveal growing interest in flavonoid derivatives and their applications in brain health and cognitive function.

From a synthetic chemistry perspective, CAS No. 1268621-73-3 represents a milestone in the structural optimization of natural products. The benzylation of quercetin opens doors to novel structure-activity relationship (SAR) studies, which are critical for designing next-generation therapeutics. Laboratories worldwide are exploring its synthesis routes, with a focus on green chemistry and sustainable methodologies—key concerns in today’s pharmaceutical industry. This aligns with the broader demand for eco-friendly synthesis techniques, as evidenced by rising search queries on green synthesis of flavonoids.

Beyond its pharmacological potential, Quercetin 3’,7-Di-O-Benzyl Ether is also being investigated for its role in cosmeceuticals. With consumers increasingly seeking plant-based skincare solutions, this compound’s anti-aging and UV-protective properties are under the spotlight. Popular search terms like “natural antioxidants for skin” and “flavonoids in cosmetics” reflect this trend. Its ability to scavenge free radicals and modulate oxidative stress pathways positions it as a promising ingredient in dermatological formulations.

In the context of nutraceuticals, this derivative’s improved stability could address the limitations of native quercetin, which often suffers from poor oral bioavailability. This is particularly relevant given the surge in searches for bioavailable supplements and enhanced flavonoid formulations. Researchers are evaluating its efficacy in metabolic syndrome and cardiovascular health, areas where quercetin itself has shown promise but faces delivery challenges.

Despite its potential, the study of Quercetin 3’,7-Di-O-Benzyl Ether is still in its early stages. Key questions frequently searched online include: “How does benzylation affect quercetin’s bioactivity?” and “What are the clinical applications of modified flavonoids?”. Future research directions may focus on in vivo validation, toxicity profiles, and scalable synthesis—topics that resonate with both academic and industrial audiences.

In summary, CAS No. 1268621-73-3 exemplifies the innovative intersection of natural product chemistry and drug development. Its multifaceted applications—from neuroprotection to cosmeceuticals—reflect the evolving landscape of flavonoid research. As interest in functionalized flavonoids grows, this compound is poised to become a cornerstone in discussions about next-generation bioactive molecules.